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Compound of Interest

Compound Name: 1-Allyl-4-(trifluoromethyl)benzene

Cat. No.: B156884

Essential Safety and Handling Guide for 1-Allyl-4-
(trifluoromethyl)benzene

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1-Allyl-4-(trifluoromethyl)benzene (CAS No: 1813-97-4) in
a laboratory setting. It is intended for researchers, scientists, and professionals in drug
development to ensure safe handling and mitigate potential hazards.

Hazard Identification and Classification

1-Allyl-4-(trifluoromethyl)benzene is a flammable liquid and is harmful if swallowed.[1][2] It is
crucial to handle this chemical with appropriate safety measures to prevent exposure and
accidents.
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Hazard Class

GHS Classification

Signal Word Hazard Statements

H226: Flammable

Flammable liquids Category 3 Warning o
liquid and vapor[1]
- ) H302: Harmful if
Acute toxicity, oral Category 4 Warning
swallowed[1][2]
o ] H315: Causes skin
Skin irritation Warning o
irritation
S ] H319: Causes serious
Eye irritation Warning

eye irritation

Physical and Chemical Properties

Property

Value

Molecular Formula

C10H9F3[1][3][4]

Molecular Weight 186.17 g/mol [1][2][3]
Form Liquid[2]

Density 1.112 g/mL at 25 °C[2]
Flash Point 54.4 °C (129.9 °F)[2]
Boiling Point 176.3°C at 760 mmHg[3]

Refractive Index

n20/D 1.449[2]

Operational Plan: From Receipt to Disposal

This section outlines the standard operating procedures for handling 1-Allyl-4-

(trifluoromethyl)benzene.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks.
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e Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames,
and other ignition sources.[5] Keep the container tightly closed.[5] The designated storage
area should be a flammables cabinet.

e Grounding: Ground and bond container and receiving equipment to prevent static
discharges.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to minimize exposure.

Protection Type Specification

Wear chemical safety goggles and a face shield.

[5]

Eye/Face Protection

Wear chemically resistant gloves (e.g., nitrile
Skin Protection rubber), a lab coat, and closed-toe shoes.[5]

Avoid exposing open cuts or abraded skin.[6]

Use in a well-ventilated area, such as a
) ) chemical fume hood.[5][€] If ventilation is
Respiratory Protection ) )
inadequate, use a NIOSH-approved respirator

with an organic vapor cartridge.

Handling and Experimental Use

» Ventilation: All handling and experiments must be conducted in a well-ventilated area,
preferably a certified chemical fume hood, to avoid inhalation of vapors.[5][6]

e Ignition Sources: Keep away from all sources of ignition, including heat, sparks, and open
flames.[5] Use non-sparking tools and explosion-proof equipment.[5]

« Static Discharge: Take precautionary measures against static discharge.[5]

o Personal Hygiene: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in
the work area.
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Spill Management

e Minor Spills:
o Remove all ignition sources.[6]
o Ventilate the area.
o Wear appropriate PPE.

o Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry
sand).[6]

o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o Major Spills:
o Evacuate the area immediately.
o Alert emergency responders.[6]
o lIsolate the area and prevent entry.

o Move upwind of the spill.[6]

Disposal Plan

» Waste Collection: Collect all waste containing 1-Allyl-4-(trifluoromethyl)benzene in a
dedicated, properly labeled, and sealed container.

» Disposal Regulations: Dispose of the chemical waste in accordance with all local, state, and
federal regulations. Do not mix with other waste streams unless explicitly permitted. Contact
your institution's environmental health and safety (EHS) office for specific disposal
procedures.

Emergency Procedures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air.[5][7] If breathing
has stopped, provide artificial respiration.[5][7]

Seek immediate medical attention.[7]

Skin Contact

Immediately remove all contaminated clothing.
[6] Rinse the skin with plenty of soap and water.

[7] If irritation persists, get medical attention.[7]

Eye Contact

Rinse cautiously with water for several minutes.
[5] Remove contact lenses if present and easy
to do.[5] Continue rinsing for at least 15

minutes.[5] Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.[8] If the person is
conscious, give small quantities of water to

drink.[9] Seek immediate medical attention.[7]

Workflow and Emergency Protocol Diagram

The following diagram illustrates the standard workflow for handling 1-Allyl-4-

(trifluoromethyl)benzene and the immediate actions to take in an emergency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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